Cas no 2229340-11-6 (1-(2-chloro-5-nitrophenyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(2-chloro-5-nitrophenyl)-N-methylcyclopropan-1-amine
• CAS No: 2229340-11-6
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 6233638
• PubChem ID: 165861566
• Update Time: 2025-11-06

1-(2-chloro-5-nitrophenyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-nitrophenyl)-N-methylcyclopropan-1-amine
• 2229340-11-6
• EN300-2003442

• Inchi： 1S/C10H11ClN2O2/c1-12-10(4-5-10)8-6-7(13(14)15)2-3-9(8)11/h2-3,6,12H,4-5H2,1H3
• InChI Key： OOPIKZJKGYQBCU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1(CC1)NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-(2-chloro-5-nitrophenyl)-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(2-chloro-5-nitrophenyl)-N-methylcyclopropan-1-amine (CAS No. 2229340-11-6)

The compound 1-(2-chloro-5-nitrophenyl)-N-methylcyclopropan-1-amine (CAS No. 2229340-11-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropylamine moiety and the nitrophenyl group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in 1-(2-chloro-5-nitrophenyl)-N-methylcyclopropan-1-amine is its role in addressing contemporary challenges in medicinal chemistry. For instance, the nitro group in its structure is often associated with compounds exhibiting antibacterial and antifungal properties. This aligns with the global demand for new antimicrobial agents, especially in light of rising antibiotic resistance. Additionally, the chloro-substituted phenyl ring enhances the molecule's stability and bioavailability, making it a promising candidate for further optimization.

From a synthetic perspective, 1-(2-chloro-5-nitrophenyl)-N-methylcyclopropan-1-amine is often synthesized via nucleophilic substitution reactions or reductive amination processes. These methods are well-documented in the literature, but recent advancements in green chemistry have prompted researchers to explore more sustainable routes. For example, catalytic methods using biodegradable reagents or microwave-assisted synthesis are being investigated to reduce environmental impact. Such innovations resonate with the broader scientific community's focus on sustainable development and eco-friendly practices.

The versatility of 1-(2-chloro-5-nitrophenyl)-N-methylcyclopropan-1-amine extends beyond pharmaceuticals. In agrochemical research, derivatives of this compound have shown potential as plant growth regulators or pest control agents. The nitrophenyl group, in particular, is known to interact with biological targets in pests, offering a pathway for developing next-generation crop protection solutions. This is especially relevant given the increasing emphasis on food security and sustainable agriculture.

Analytical characterization of 1-(2-chloro-5-nitrophenyl)-N-methylcyclopropan-1-amine typically involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for its application in high-value research. Furthermore, computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are increasingly used to predict its interactions with biological targets, accelerating the drug discovery process.

In conclusion, 1-(2-chloro-5-nitrophenyl)-N-methylcyclopropan-1-amine (CAS No. 2229340-11-6) represents a fascinating area of study with broad implications across multiple industries. Its structural complexity and functional diversity make it a valuable asset in the quest for innovative solutions to global health and agricultural challenges. As research continues to evolve, this compound is likely to play an even more prominent role in shaping the future of bioactive chemistry.